5-Chloromethyl-4-methyloxazole compd. with 1,2-ethanedisulfonic acid (2:1)
5-Chloromethyl-4-methyloxazole compd. with 1,2-ethanedisulfonic acid (2:1)
Brand Name:
Vulcanchem
CAS No.:
18067-31-7
VCID:
VC0232015
InChI:
InChI=1S/2C5H6ClNO.C2H6O6S2/c2*1-4-5(2-6)8-3-7-4;3-9(4,5)1-2-10(6,7)8/h2*3H,2H2,1H3;1-2H2,(H,3,4,5)(H,6,7,8)
SMILES:
CC1=C(OC=N1)CCl.CC1=C(OC=N1)CCl.C(CS(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C12H18Cl2N2O8S2
Molecular Weight:
453.3 g/mol
5-Chloromethyl-4-methyloxazole compd. with 1,2-ethanedisulfonic acid (2:1)
CAS No.: 18067-31-7
Main Products
VCID: VC0232015
Molecular Formula: C12H18Cl2N2O8S2
Molecular Weight: 453.3 g/mol
| CAS No. | 18067-31-7 |
|---|---|
| Product Name | 5-Chloromethyl-4-methyloxazole compd. with 1,2-ethanedisulfonic acid (2:1) |
| Molecular Formula | C12H18Cl2N2O8S2 |
| Molecular Weight | 453.3 g/mol |
| IUPAC Name | 5-(chloromethyl)-4-methyl-1,3-oxazole;ethane-1,2-disulfonic acid |
| Standard InChI | InChI=1S/2C5H6ClNO.C2H6O6S2/c2*1-4-5(2-6)8-3-7-4;3-9(4,5)1-2-10(6,7)8/h2*3H,2H2,1H3;1-2H2,(H,3,4,5)(H,6,7,8) |
| Standard InChIKey | UULQYTJKALLOJO-UHFFFAOYSA-N |
| SMILES | CC1=C(OC=N1)CCl.CC1=C(OC=N1)CCl.C(CS(=O)(=O)O)S(=O)(=O)O |
| Canonical SMILES | CC1=C(OC=N1)CCl.CC1=C(OC=N1)CCl.C(CS(=O)(=O)O)S(=O)(=O)O |
| PubChem Compound | 205484 |
| Last Modified | Nov 11 2021 |
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